Cas no 1805314-13-9 (4-(Difluoromethyl)-3-iodo-2-nitropyridine)

• Product Name: 4-(Difluoromethyl)-3-iodo-2-nitropyridine
• CAS No: 1805314-13-9
• MF: C₆H₃F₂IN₂O₂
• MW: 300.001500368118
• CID: 4847335
• Update Time: 2025-06-08

4-(Difluoromethyl)-3-iodo-2-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-3-iodo-2-nitropyridine

• Inchi： 1S/C6H3F2IN2O2/c7-5(8)3-1-2-10-6(4(3)9)11(12)13/h1-2,5H
• InChI Key： XCLZXBXLGIGSAP-UHFFFAOYSA-N
• SMILES： IC1C([N+](=O)[O-])=NC=CC=1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 200
• XLogP3: 2.3
• Topological Polar Surface Area: 58.7

Additional information on 4-(Difluoromethyl)-3-iodo-2-nitropyridine

Introduction to 4-(Difluoromethyl)-3-iodo-2-nitropyridine (CAS No. 1805314-13-9)

4-(Difluoromethyl)-3-iodo-2-nitropyridine (CAS No. 1805314-13-9) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of novel therapeutic agents and as a key intermediate in synthetic pathways.

The molecular structure of 4-(Difluoromethyl)-3-iodo-2-nitropyridine is composed of a pyridine ring substituted with a difluoromethyl group at the 4-position, an iodine atom at the 3-position, and a nitro group at the 2-position. These functional groups confer distinct chemical properties and reactivity, making the compound a valuable building block in organic synthesis.

Recent studies have highlighted the importance of 4-(Difluoromethyl)-3-iodo-2-nitropyridine in the development of new drugs. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that this compound can serve as a potent scaffold for the synthesis of selective inhibitors targeting specific enzymes involved in various disease pathways. The presence of the difluoromethyl group enhances metabolic stability, while the iodine and nitro groups provide opportunities for further functionalization and optimization.

In addition to its role in drug discovery, 4-(Difluoromethyl)-3-iodo-2-nitropyridine has been explored as an intermediate in the synthesis of other biologically active compounds. A notable example is its use in the preparation of fluorinated pyridines, which are known for their pharmacological properties and have found applications in treating conditions such as cancer and neurological disorders. The iodine substituent facilitates cross-coupling reactions, enabling efficient access to a wide range of derivatives with diverse biological activities.

The synthetic accessibility of 4-(Difluoromethyl)-3-iodo-2-nitropyridine has also been improved through recent advancements in chemical methodologies. Researchers have developed robust and scalable synthetic routes that minimize by-products and enhance overall yield. One such method involves the sequential introduction of the difluoromethyl, iodine, and nitro groups onto a pyridine framework using well-established chemical transformations. These advancements have not only facilitated large-scale production but also reduced environmental impact by minimizing waste generation.

The physicochemical properties of 4-(Difluoromethyl)-3-iodo-2-nitropyridine, including its solubility, stability, and reactivity, have been extensively studied to optimize its use in various applications. For example, its solubility in common organic solvents makes it suitable for use in solution-phase synthesis, while its stability under mild reaction conditions ensures high yields and purity. These properties are crucial for ensuring consistent performance in both laboratory-scale experiments and industrial processes.

In conclusion, 4-(Difluoromethyl)-3-iodo-2-nitropyridine (CAS No. 1805314-13-9) is a highly valuable compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable physicochemical properties make it an attractive candidate for developing novel therapeutic agents and as a key intermediate in synthetic pathways. Ongoing research continues to uncover new applications and optimize its use, further solidifying its importance in the field.